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Compound of Interest

Compound Name:
2-(Methylsulfanyl)cyclohexan-1-

amine

Cat. No.: B11825186

Get Quote

Executive Summary & Chemical Identity
2-(Methylsulfanyl)cyclohexan-1-amine (also known as 2-(methylthio)cyclohexylamine) is a

bifunctional chiral building block used primarily in the synthesis of GPCR ligands, kinase

inhibitors, and other bioactive scaffolds. Its structure combines a primary amine and a thioether

on a cyclohexane ring, typically in a trans-configuration.

This compound presents a dual-hazard profile: corrosivity inherent to the primary amine and

stench/oxidation sensitivity inherent to the methyl sulfide group.

Chemical Identification Table
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Property Value

CAS Number
81230-50-4 (specific (1S,2S) isomer) / 854915-

42-7 (generic)

IUPAC Name 2-(Methylsulfanyl)cyclohexan-1-amine

Molecular Formula

C

H

NS

Molecular Weight 145.27 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~215°C (estimated at 760 mmHg)

Density ~0.98 g/cm³

pKa ~10.5 (Amine conjugate acid)

Solubility
Soluble in DCM, MeOH, DMSO; sparingly

soluble in water

Hazard Characterization & Mechanistic Safety
Effective safety protocols require understanding the causality of the hazards, not just the

classification.

The Amine Hazard (Corrosivity & Basicity)
Mechanism: The primary amine (-NH

) is a strong nucleophile and base. Upon contact with biological tissue, it rapidly saponifies
lipids and denatures proteins, leading to liquefactive necrosis.

Implication: Unlike acid burns which form a protective eschar, amine burns penetrate deeply.

Immediate irrigation is critical.

GHS Classification: Skin Corrosion/Irritation Category 1B (H314).
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The Sulfide Hazard (Stench & Oxidation)
Mechanism: The methylthio (-SMe) group is electron-rich and prone to oxidation by

atmospheric oxygen to the sulfoxide (-S(=O)Me) and sulfone (-SO

Me).

Olfactory Fatigue: Like many organosulfur compounds, it possesses a characteristic "stench"

(garlic/cabbage-like). High concentrations can cause olfactory fatigue, rendering the nose

unable to detect hazardous levels.

Catalyst Poisoning: In drug development workflows, the sulfur atom acts as a potent poison

for transition metal catalysts (Pd, Pt, Rh) used in subsequent coupling reactions.

Engineering Controls & Containment Strategy
Due to the stench and corrosivity, standard fume hood operations are often insufficient for

larger scales (>5g).

Primary Containment
Small Scale (<1g): Standard Chemical Fume Hood with face velocity >100 fpm.

Large Scale (>10g): Glovebox (Inert Atmosphere) or Fume Hood with active scrubber.

Vapor Control: All vacuum pump exhausts must be vented into the fume hood or through a

bleach/caustic scrubber to neutralize sulfide odors before release.

Material Compatibility
Compatible: Borosilicate glass, Stainless Steel (304/316), PTFE (Teflon), FFKM (Kalrez).

Incompatible: Copper/Brass (sulfur corrosion), Aluminum (amine corrosion), Viton (amine

degradation over time).

Operational Protocols: Synthesis & Handling
Synthesis Workflow (The Aziridine Route)
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The safest and most stereoselective synthesis often involves the ring-opening of an activated

aziridine (cyclohexeneimine) with sodium thiomethoxide. This route avoids the handling of

volatile free thiols.
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Figure 1: Stereoselective synthesis workflow via aziridine ring opening, highlighting critical

exothermic control points.

Transfer Techniques
Syringe Transfer: For volumes < 20 mL, use gas-tight syringes with long needles. Never pour

this liquid.

Cannula Transfer: For volumes > 20 mL, use positive pressure (Ar/N

) cannula transfer to prevent air exposure and odor release.

Odor Control: Keep a beaker of 10% Sodium Hypochlorite (Bleach) nearby. Dip all

contaminated needles/syringes into the bleach solution immediately after use to oxidize the

sulfide and kill the smell.

Storage[2]
Atmosphere: Store under Argon or Nitrogen.

Temperature: Refrigerate (2–8°C) to slow oxidation.

Container: Tightly sealed glass vial with a PTFE-lined cap. Parafilm is insufficient; use

electrical tape or a secondary containment jar containing activated carbon.

Emergency Response & Waste Disposal
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Spill Response Decision Tree

Spill Detected

Assess Volume & Location

Small (<5 mL)
In Fume Hood
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Treat with Bleach (10%)
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Dispose as Hazardous
Chemical Waste

Hazmat Team
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Figure 2: Emergency response logic for amino-sulfide spills. Note that bleach neutralizes the

odor but the waste remains hazardous.

Decontamination Solution
To neutralize spills or clean glassware:

Recipe: 10% Sodium Hypochlorite (Bleach) + dilute Sodium Hydroxide.

Mechanism: Hypochlorite oxidizes the sulfide (stench) to a sulfoxide/sulfone (odorless), while

the base prevents the formation of volatile chloramines from the amine portion.

Warning: Do not mix with acid (releases Chlorine gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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